2-(1-(Tert-butoxycarbonyl)piperidin-4-YL)benzoic acid
Cat. No. B182802
Key on ui cas rn:
170838-26-3
M. Wt: 305.4 g/mol
InChI Key: NPKPUCNATSURJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09187423B2
Procedure details
4-(2-Carboxyphenyl)piperidine-1-carboxylic acid t-butyl ester (5.0 g, 16 mmol, 1.0 eq.) and THF (130 mL, 1.7 mol) were combined at room temperature under nitrogen. Borane dimethyl sulfide complex (2.9 mL, 33 mmol, 2.0 eq.) was added dropwise and the mixture was stirred for 5 minutes, then heated at reflux for 1 hour. The mixture was cooled to room temperature, and the reaction was quenched dropwise with MeOH (40 mL), then concentrated by rotary evaporation. The material was azeotroped with MeOH (2×40 mL). The mixture was then diluted with EtOAc (100 mL), and washed with 1 M HCl (2×50 mL), then NaHCO3 (2×50 mL), then saturated aqueous NaCl (1×50 mL). The organic layer was dried over anhydrous Na2SO4, filtered, and concentrated in vacuo to yield 4-(2-hydroxymethylphenyl)piperidine-1-carboxylic acid t-butyl ester (4.8 g) as a clear, light yellow oil that solidified upon sitting.
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][CH:11]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][C:15]=2[C:20](O)=[O:21])[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].C1COCC1>>[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][CH:11]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][C:15]=2[CH2:20][OH:21])[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)C1=C(C=CC=C1)C(=O)O
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Step Two
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Name
|
|
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Quantity
|
130 mL
|
|
Type
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reactant
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Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
the mixture was stirred for 5 minutes
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
were combined at room temperature under nitrogen
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Borane dimethyl sulfide complex (2.9 mL, 33 mmol, 2.0 eq.) was added dropwise
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 hour
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|
Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction was quenched dropwise with MeOH (40 mL)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated by rotary evaporation
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The material was azeotroped with MeOH (2×40 mL)
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
The mixture was then diluted with EtOAc (100 mL)
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WASH
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Type
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WASH
|
|
Details
|
washed with 1 M HCl (2×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried over anhydrous Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
5 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)C1=C(C=CC=C1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 103% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
